Cas no 57476-37-6 (2,6-dichloro-8-methyl-9H-Purine)

2,6-dichloro-8-methyl-9H-Purine structure
57476-37-6 structure
Product Name:2,6-dichloro-8-methyl-9H-Purine
CAS No:57476-37-6
MF:C6H4Cl2N4
MW:203.028758049011
MDL:MFCD17016015
CID:1037065
Update Time:2025-04-20

2,6-dichloro-8-methyl-9H-Purine Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloro-8-methyl-9H-Purine
    • 2,6-dichloro-8-methyl-7H-purine
    • MDL: MFCD17016015
    • Inchi: 1S/C6H4Cl2N4/c1-2-9-3-4(7)11-6(8)12-5(3)10-2/h1H3,(H,9,10,11,12)
    • InChI Key: OKYAPKJJKHBWIO-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=C(N=1)Cl)N=C(C)N2

Computed Properties

  • Exact Mass: 201.98152
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • Density: 1.86±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 260.1±50.0 ºC (760 Torr),
  • Flash Point: 111.1±30.1 ºC,
  • Solubility: Slightly soluble (6.3 g/l) (25 º C),
  • PSA: 49.11

2,6-dichloro-8-methyl-9H-Purine Pricemore >>

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abcr
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